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Introduction
CLP-3094 has emerged as a molecule of interest with a unique dual-targeting mechanism,

acting as both an inhibitor of the Androgen Receptor (AR) and a selective antagonist of the G-

protein coupled receptor 142 (GPR142).[1][2] This technical guide provides a comprehensive

overview of the target validation studies for CLP-3094, summarizing key quantitative data,

detailing experimental methodologies, and visualizing the associated signaling pathways.

Target 1: Androgen Receptor (AR)
CLP-3094 targets the Binding Function 3 (BF3) site of the Androgen Receptor.[1][2] The BF3

site is a distinct pocket on the AR surface that allosterically regulates the binding of

coactivators to the Activation Function 2 (AF2) site, a crucial step for AR transcriptional activity.

[3][4][5] By binding to the BF3 site, CLP-3094 is believed to disrupt the interaction between the

AR and its co-chaperone proteins, which can in turn block the nuclear translocation and

subsequent activation of the receptor.[3][6] This mechanism of action presents a novel

approach to inhibiting AR signaling, which is a key driver in the progression of prostate cancer.

[1][3][5]

Quantitative Data: Androgen Receptor Inhibition
Parameter Value Cell Line/Assay Reference

IC50 (AR

transcriptional activity)
4 µM

eGFP cellular AR

transcription assay
[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b420839?utm_src=pdf-interest
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.immune-system-research.com/2021/08/17/clp-3094-is-a-bf3-directed-androgen-receptor-inhibitor-and-gpr142-antagonist/
https://www.medchemexpress.com/clp-3094.html
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.immune-system-research.com/2021/08/17/clp-3094-is-a-bf3-directed-androgen-receptor-inhibitor-and-gpr142-antagonist/
https://www.medchemexpress.com/clp-3094.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5136324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1999396/
https://www.mdpi.com/1422-0067/14/6/12496
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5136324/
https://pubmed.ncbi.nlm.nih.gov/27765852/
https://www.immune-system-research.com/2021/08/17/clp-3094-is-a-bf3-directed-androgen-receptor-inhibitor-and-gpr142-antagonist/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5136324/
https://www.mdpi.com/1422-0067/14/6/12496
https://www.immune-system-research.com/2021/08/17/clp-3094-is-a-bf3-directed-androgen-receptor-inhibitor-and-gpr142-antagonist/
https://www.medchemexpress.com/clp-3094.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b420839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway: Androgen Receptor Inhibition by
CLP-3094
The following diagram illustrates the proposed mechanism of Androgen Receptor inhibition by

CLP-3094.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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